Benzo[d][1,3]dioxole-4-carbonitrile
Overview
Description
Benzo[d][1,3]dioxole-4-carbonitrile is a chemical compound used primarily for research and development .
Synthesis Analysis
The synthesis of this compound involves the combination of benzo[d][1,3]dioxole-4,7-dicarboxylic acid (dioxole-BDC) and Zn (II) under solvothermal conditions . This process yields either an isoreticular metal–organic framework analog (IRMOF-1-dioxole) or a new MOF material (MOF-1-dioxole) .Molecular Structure Analysis
The structure of this compound has been determined by single-crystal X-ray diffraction studies . In the case of MOF-1-dioxole, the dioxole group binds to the Zn (II) ions .Chemical Reactions Analysis
This compound has been used in the synthesis of a series of benzodioxole compounds, which were evaluated for their cytotoxic activity against cervical (Hela), colorectal (Caco-2), and liver (Hep3B) cancer cell lines .Scientific Research Applications
1. Environmental and Occupational Health Research
- Studies have utilized Benzo[d][1,3]dioxole-4-carbonitrile, often in the form of Benzo[a]pyrene, a structurally related compound, to assess the health risks in workers exposed to polycyclic aromatic hydrocarbons (PAHs). The detection of PAH-DNA adducts in white blood cells of foundry workers indicated a significant relation to benzo(a)pyrene exposure, suggesting its use as a biomarker in environmental and occupational health research (Perera et al., 1988).
2. Cancer Research and Risk Assessment
- Benzo(a)pyrene diol epoxide, a metabolite of this compound, has been used in research to understand its role in inducing chromosomal aberrations and assessing the risk of lung cancer. The increased frequency of BPDE-induced chromosomal aberrations in lung cancer patients compared to controls highlights its significance in genetic susceptibility and cancer risk assessment (Wei et al., 1996).
3. Toxicology and Risk Assessment
- The compound's toxicokinetic properties, including its metabolism and the formation of DNA adducts, have been extensively studied. For instance, research on benzo[a]pyrene's metabolism in humans after oral micro-dosing indicated rapid absorption and extensive metabolism, shedding light on its toxicological behavior and potential risks (Madeen et al., 2019).
Mechanism of Action
Properties
IUPAC Name |
1,3-benzodioxole-4-carbonitrile | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5NO2/c9-4-6-2-1-3-7-8(6)11-5-10-7/h1-3H,5H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ABUFACZBIOTVCH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1OC2=CC=CC(=C2O1)C#N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90475723 | |
Record name | Benzo[d][1,3]dioxole-4-carbonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90475723 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
147.13 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
161886-19-7 | |
Record name | Benzo[d][1,3]dioxole-4-carbonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90475723 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.